Cas no 78926-01-9 (Ethyl 2-(4-methylphenyl)propanoate)

Ethyl 2-(4-methylphenyl)propanoate structure
78926-01-9 structure
Product Name:Ethyl 2-(4-methylphenyl)propanoate
CAS No:78926-01-9
MF:C12H16O2
MW:192.254243850708
CID:2678987
PubChem ID:11070524
Update Time:2024-10-27

Ethyl 2-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-methylphenyl)propanoate
    • ethyl 2-(p-tolyl)propanoate
    • Ethyl 2-p-Tolylpropionate
    • 2-p-tolyl-propionic acid ethyl ester
    • 2-(p-tolyl)-propionic acid ethyl ester
    • 2-(4-Methylphenyl)propanoic acid ethyl ester
    • Benzeneacetic acid, alpha,4-dimethyl-, ethyl ester
    • starbld0012051
    • DB-171068
    • YOMWWINHWVYWKU-UHFFFAOYSA-N
    • 78926-01-9
    • SCHEMBL3279844
    • Ethyl 2-(4-methylphenyl)propanoate
    • Inchi: 1S/C12H16O2/c1-4-14-12(13)10(3)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
    • InChI Key: YOMWWINHWVYWKU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

Ethyl 2-(4-methylphenyl)propanoate Pricemore >>

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